Cas no 2228332-70-3 (tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate
• CAS No: 2228332-70-3
• MF: C₁₃H₁₅Cl₂NO₃
• MW: 304.169101953506
• CID: 5883810
• PubChem ID: 165757472
• Update Time: 2025-05-22

tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate
• 2228332-70-3
• EN300-1872151
• tert-butyl N-[1-(2,4-dichlorophenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C13H15Cl2NO3/c1-13(2,3)19-12(18)16-11(7-17)9-5-4-8(14)6-10(9)15/h4-7,11H,1-3H3,(H,16,18)
• InChI Key： LCVYIMVWENRWJY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C=O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 303.0428987g/mol
• Monoisotopic Mass: 303.0428987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate

Research Brief on tert-Butyl N-1-(2,4-Dichlorophenyl)-2-Oxoethylcarbamate (CAS: 2228332-70-3)

The compound tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate (CAS: 2228332-70-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its 2,4-dichlorophenyl and oxoethyl functional groups, serves as a crucial intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

Structural analysis of tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate reveals its unique chemical properties that make it suitable for targeted modifications. The presence of the tert-butyl carbamate moiety enhances its stability, while the 2,4-dichlorophenyl group contributes to its lipophilicity, facilitating membrane permeability in biological systems. These characteristics have been leveraged in recent synthetic pathways to produce novel compounds with enhanced pharmacological profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a key intermediate in the synthesis of potent histone deacetylase (HDAC) inhibitors. The study demonstrated that derivatives of tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate exhibited significant inhibitory activity against HDAC isoforms, with IC50 values in the nanomolar range. This finding underscores its potential in cancer therapeutics, where HDAC inhibition has emerged as a promising strategy.

Another notable application was reported in Antimicrobial Agents and Chemotherapy, where the compound served as a precursor for the development of novel antifungal agents. The 2,4-dichlorophenyl moiety was found to enhance binding affinity to fungal cytochrome P450 enzymes, leading to improved efficacy against Candida species. This research highlights the versatility of tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate in addressing emerging antimicrobial resistance challenges.

Recent advancements in synthetic methodologies have also focused on optimizing the production of this compound. A 2024 patent application disclosed a novel catalytic process that improves yield and purity while reducing environmental impact. This innovation addresses previous limitations in large-scale synthesis, making the compound more accessible for pharmaceutical development.

The safety profile of tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate has been evaluated in preclinical studies, showing favorable toxicity parameters at therapeutic concentrations. However, researchers emphasize the need for further investigation into its metabolic pathways and potential drug-drug interactions before clinical translation.

Future research directions include exploring its application in PROTAC (proteolysis targeting chimera) technology and as a building block for covalent inhibitors. The compound's structural flexibility and reactivity make it particularly suitable for these cutting-edge therapeutic approaches. Several pharmaceutical companies have included derivatives of this molecule in their preclinical pipelines, indicating growing industry interest.

In conclusion, tert-butyl N-1-(2,4-dichlorophenyl)-2-oxoethylcarbamate (CAS: 2228332-70-3) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities position it as a promising candidate for the development of novel therapeutics across multiple disease areas. Continued research into its derivatives and mechanisms of action will likely yield significant advancements in the coming years.